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Compound of Interest

Compound Name: Ro 04-5595

Cat. No.: B1219381 Get Quote

Technical Support Center: Ro 04-5595
This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance on the handling and use of Ro 04-5595,

a selective antagonist for GluN2B-containing NMDA receptors.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents and storage conditions for Ro 04-5595?

A1: Ro 04-5595 hydrochloride is soluble in both water and DMSO.[1][2] For optimal stability, it

is recommended to store the solid compound desiccated at 2-8°C.[3] Stock solutions should be

stored at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6

months). To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into

smaller volumes.

Q2: I observed precipitation in my Ro 04-5595 solution. What should I do?

A2: Precipitation can occur if the concentration of Ro 04-5595 exceeds its solubility in the

chosen solvent or if the solution has been stored improperly. If precipitation is observed, gentle

warming of the solution to 37°C and sonication can help redissolve the compound.[4] It is

crucial to ensure the compound is fully dissolved before use in experiments. If the precipitate

does not dissolve, it is recommended to prepare a fresh solution.

Q3: How stable is Ro 04-5595 in aqueous solution over time?
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A3: Currently, there is a lack of publicly available quantitative data from formal stability studies,

such as those using HPLC to track degradation over time. However, based on general

laboratory practice for similar compounds, the stability of Ro 04-5595 in aqueous solutions is

influenced by factors like pH, temperature, and buffer composition. For critical experiments, it is

best practice to use freshly prepared solutions or solutions that have been stored appropriately

at -20°C or -80°C for a limited time.

Q4: Can I use Ro 04-5595 in my cell culture medium?

A4: Yes, Ro 04-5595 can be used in cell culture experiments. When preparing the working

solution, the final concentration of the solvent (e.g., DMSO) in the cell culture medium should

be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity. It is recommended to

prepare a concentrated stock solution in DMSO and then dilute it to the final desired

concentration in the culture medium immediately before the experiment.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Variability in experimental

results

Inconsistent solution

concentration due to

incomplete dissolution or

degradation.

Ensure complete dissolution of

Ro 04-5595 by gentle warming

and sonication. Always use

freshly prepared solutions or

properly stored aliquots.

Loss of compound activity

Degradation of Ro 04-5595

due to improper storage (e.g.,

prolonged storage at room

temperature, multiple freeze-

thaw cycles).

Prepare fresh stock solutions

and aliquot for single use.

Store aliquots at -80°C for

long-term stability.

Precipitation upon dilution in

aqueous buffer

The concentration of Ro 04-

5595 in the final solution

exceeds its aqueous solubility.

Review the final concentration

and solubility limits. Consider

using a co-solvent or adjusting

the formulation if high

concentrations are required.

Data Presentation
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Table 1: Solubility and Storage of Ro 04-5595 Hydrochloride

Parameter Value Reference

Solubility in Water Up to 15 mM [1]

Solubility in DMSO Up to 100 mM

Storage of Solid Desiccate at 2-8°C

Storage of Stock Solution

(Short-term)
-20°C (up to 1 month)

Storage of Stock Solution

(Long-term)
-80°C (up to 6 months)

Shelf Life (Solid) 1095 days

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of Ro
04-5595 in DMSO
Materials:

Ro 04-5595 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator

Procedure:

Allow the Ro 04-5595 hydrochloride powder vial to equilibrate to room temperature before

opening to prevent moisture condensation.
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Weigh the desired amount of Ro 04-5595 hydrochloride powder. For example, to prepare 1

ml of a 10 mM stock solution, use 3.683 mg of Ro 04-5595 hydrochloride (Molecular Weight:

368.3 g/mol ).

Add the appropriate volume of anhydrous DMSO to the powder.

Vortex the solution thoroughly to facilitate dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.

Aliquot the stock solution into single-use sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: General Protocol for Assessing Solution
Stability (User-Defined)
As specific stability data is not readily available, researchers can perform an in-house stability

assessment.

Objective: To determine the stability of Ro 04-5595 in a specific experimental buffer over a

defined period.

Methodology:

Prepare a fresh solution of Ro 04-5595 in the desired buffer at the working concentration.

Divide the solution into multiple aliquots. Store one aliquot at -80°C as a baseline control

(T=0).

Store the remaining aliquots under the desired experimental conditions (e.g., room

temperature, 4°C, 37°C).

At specified time points (e.g., 1, 4, 8, 24, 48 hours), retrieve an aliquot from each storage

condition.
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Analyze the concentration and purity of Ro 04-5595 in each aliquot using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Compare the results to the T=0 control to determine the percentage of degradation over

time.

Visualizations
Signaling Pathway of Ro 04-5595 Action
Ro 04-5595 is a selective antagonist of the GluN2B subunit of the N-methyl-D-aspartate

(NMDA) receptor. By blocking this receptor, it inhibits the influx of Ca²⁺ into the postsynaptic

neuron, thereby modulating downstream signaling cascades involved in synaptic plasticity.

Extracellular Space

Plasma Membrane Intracellular Space
Glutamate

NMDA Receptor
GluN1

GluN2B

Binds

Ro 04-5595
Blocks

Ca²⁺

Channel
Opening CaMKII

Activates Downstream Signaling
(e.g., Synaptic Plasticity)

Modulates

Click to download full resolution via product page

Caption: Mechanism of Ro 04-5595 as a GluN2B antagonist.

Experimental Workflow for Solution Preparation and Use
This workflow outlines the key steps from receiving the solid compound to its application in an

experiment.
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Caption: Recommended workflow for handling Ro 04-5595.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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